![molecular formula C16H19NOS B3852852 (2-ethoxybenzyl)[2-(methylthio)phenyl]amine](/img/structure/B3852852.png)
(2-ethoxybenzyl)[2-(methylthio)phenyl]amine
Overview
Description
Chemical Reactions Analysis
The compound “(2-ethoxybenzyl)[2-(methylthio)phenyl]amine” would be expected to undergo reactions typical of compounds containing benzyl, ethoxy, methylthio, and amine groups . For example, the amine group could participate in acid-base reactions, while the benzene ring could undergo electrophilic aromatic substitution reactions. The ethoxy group could potentially be cleaved in acidic conditions, and the sulfur in the methylthio group could participate in redox reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-ethoxybenzyl)[2-(methylthio)phenyl]amine” would depend on its molecular structure. For instance, it would likely be a solid or liquid at room temperature, based on the properties of similar compounds . Its solubility in water and organic solvents would depend on the polarity of its functional groups. The presence of the benzene ring could potentially make it less soluble in water but more soluble in organic solvents.Safety and Hazards
The safety and hazards associated with “(2-ethoxybenzyl)[2-(methylthio)phenyl]amine” would depend on its physical and chemical properties. For instance, if it is a solid, it could pose a dust explosion hazard. If it is a liquid, it could be a fire hazard. The presence of the amine group could make it a skin and eye irritant . As with any chemical, it should be handled with appropriate personal protective equipment and in accordance with safety regulations.
Future Directions
The future directions for research on “(2-ethoxybenzyl)[2-(methylthio)phenyl]amine” would depend on its properties and potential applications. If it has interesting biological activity, it could be studied further as a potential drug . If it has unique physical or chemical properties, it could be used in the development of new materials or chemical processes . Further studies could also focus on improving its synthesis or exploring its reactivity with other compounds.
properties
IUPAC Name |
N-[(2-ethoxyphenyl)methyl]-2-methylsulfanylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NOS/c1-3-18-15-10-6-4-8-13(15)12-17-14-9-5-7-11-16(14)19-2/h4-11,17H,3,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDKYJPYMSQPELA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CNC2=CC=CC=C2SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-ethoxyphenyl)methyl]-2-methylsulfanylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-phenylethyl)-N-[2-(1-piperidinyl)ethyl]-4-piperidinamine](/img/structure/B3852769.png)
![methyl 5-[({[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]acetyl}amino)methyl]-2-furoate](/img/structure/B3852787.png)
![(2,4-dimethoxyphenyl)[4-(trifluoromethyl)benzyl]amine](/img/structure/B3852796.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-1-ethyl-N-methyl-4-piperidinamine](/img/structure/B3852800.png)
![(2-chlorophenyl)[3-(2-nitrophenyl)-2-propen-1-yl]amine](/img/structure/B3852831.png)
![3-{[(3S*,4R*)-3-hydroxy-4-(3-methyl-2-thienyl)piperidin-1-yl]carbonyl}-6,7-dihydro-1-benzofuran-4(5H)-one](/img/structure/B3852876.png)